
safety, handling, and toxicity information for 3-
Chloro-5-iodophenol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Chloro-5-iodophenol

Cat. No.: B1424305 Get Quote

An In-Depth Technical Guide to the Safety, Handling, and Toxicity of 3-Chloro-5-iodophenol

Introduction
3-Chloro-5-iodophenol is a halogenated aromatic compound utilized as a key intermediate in

the synthesis of complex organic molecules, particularly within the pharmaceutical and

agrochemical industries. Its unique substitution pattern, featuring both chlorine and iodine

atoms on a phenol ring, makes it a versatile building block. However, this reactivity also

necessitates a thorough understanding of its toxicological profile and the implementation of

rigorous safety protocols. This guide provides a comprehensive overview of the known

hazards, safe handling procedures, and emergency responses associated with 3-Chloro-5-
iodophenol, grounded in authoritative data to ensure the safety of laboratory personnel and

the integrity of research outcomes.

Section 1: Chemical Identity and Physicochemical
Properties
A foundational aspect of safe chemical handling is the unambiguous identification of the

substance and a clear understanding of its physical properties. These characteristics influence

its behavior under various laboratory conditions, affecting storage, handling, and emergency

response strategies.

Table 1: Chemical and Physical Properties of 3-Chloro-5-iodophenol
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Property Value Source

IUPAC Name 3-chloro-5-iodophenol [1]

CAS Number 861347-86-6 [1][2]

Molecular Formula C₆H₄ClIO [1][2][3]

Molecular Weight 254.45 g/mol [1][2]

Physical Form Solid

Melting Point 60 °C [4]

Storage Temperature

Room Temperature (2-8°C

recommended for long-term

stability)

[2][4]

Solubility Insoluble in water. [5]

Octanol/Water Partition

Coefficient (LogP)
2.65 - 2.8 [1][2]

Section 2: Hazard Identification and Classification
3-Chloro-5-iodophenol is classified under the Globally Harmonized System (GHS) as a

hazardous substance. The primary routes of exposure are ingestion, skin contact, eye contact,

and inhalation. The causality behind this classification stems from the compound's ability to

interact with biological tissues, leading to irritation, damage, and systemic toxicity if absorbed.

GHS Classification
The compound is categorized with multiple hazard statements, indicating a significant risk

profile that demands careful management.[1]

Table 2: GHS Hazard Identification for 3-Chloro-5-iodophenol
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed.[1]

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.[1]

Serious Eye Damage

(Category 1)
GHS05 (Corrosion) Danger

H318: Causes serious

eye damage.[1]

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory Tract

Irritation

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation.[1]

Visualizing the Hazard Profile
The following diagram illustrates the primary hazards associated with 3-Chloro-5-iodophenol,
providing an immediate visual reference for laboratory personnel.
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3-Chloro-5-iodophenol Hazard Profile

Primary Health Hazards

{3-Chloro-5-iodophenol | C₆H₄ClIO}

Acute Oral Toxicity

H302: Harmful if swallowed

Ingestion

Skin Irritation

H315: Causes skin irritation

Dermal Contact

Serious Eye Damage

H318: Causes serious eye damageEye Contact

Respiratory Irritation

H335: May cause respiratory irritation

Inhalation

Click to download full resolution via product page

Caption: Primary GHS health hazards of 3-Chloro-5-iodophenol.

Section 3: Toxicological Profile
While specific toxicological studies on 3-Chloro-5-iodophenol are not extensively published,

its profile can be inferred from its GHS classification and data on structurally related

chlorophenols.[6] The toxicity is driven by the phenolic hydroxyl group and the halogen

substituents, which can interfere with cellular processes.

Acute Toxicity: The compound is confirmed to be harmful if swallowed (Acute Toxicity,

Category 4).[1] Ingestion can lead to symptoms such as abdominal pain, nausea, and
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vomiting.[5]

Skin and Eye Irritation: As a phenol derivative, it is a known skin irritant and can cause

severe, potentially irreversible damage to the eyes (Category 1).[1][5] The corrosive nature

of its interaction with eye tissue necessitates immediate and thorough rinsing upon any

contact.

Respiratory Irritation: Inhalation of dust or powder may cause irritation to the upper

respiratory tract.[1][5]

Systemic Effects: While specific data is limited, chronic exposure to chlorophenols, in

general, has been associated with potential liver and kidney damage.[5][7][8] The liver is a

primary target for chlorophenol toxicity in animal studies.[6]

Section 4: Safe Handling and Storage Protocols
A self-validating safety protocol relies on a multi-layered approach, combining engineering

controls, administrative procedures, and personal protective equipment (PPE). This ensures

that a failure in one layer is compensated by others.

Engineering Controls
The primary line of defense is to minimize exposure at the source.

Ventilation: All handling of solid 3-Chloro-5-iodophenol should be conducted in a certified

chemical fume hood to control airborne dust and potential vapors.[9][10]

Isolation: When possible, designate specific areas for handling this compound to prevent

cross-contamination.

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. The selection must be based

on a thorough risk assessment.

Table 3: Recommended Personal Protective Equipment
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Body Part PPE Specification Rationale and Field Insight

Eyes/Face
Chemical safety goggles and a

face shield.[9][11]

Goggles provide a seal against

dust and splashes. A face

shield is mandatory when

handling larger quantities or

when there is a significant

splash risk, protecting the

entire face from corrosive

damage.[11]

Hands

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).[9]

[11]

Double-gloving can be

employed for added protection

during prolonged handling.

Check for perforations before

use. Always wash hands

thoroughly after removing

gloves.[9]

Body

A flame-resistant lab coat, fully

buttoned. Chemical-resistant

apron for larger quantities.

Protects skin and personal

clothing from contamination.[9]

[11] Long pants and closed-toe

shoes are mandatory in the

laboratory.[11]

Respiratory

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors/acid gases may

be required if engineering

controls are insufficient or

during spill cleanup.[9][10]

This is typically not required if

work is performed within a

functioning chemical fume

hood but is essential for

emergency situations.

Safe Handling Workflow
Adherence to a standardized workflow minimizes the risk of accidental exposure.
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1. Preparation
- Review SDS

- Assemble all materials

2. Engineering Controls
- Verify fume hood function

- Clear workspace

3. Don PPE
- Goggles, Face Shield

- Lab Coat, Gloves

4. Chemical Handling
- Weigh/transfer inside hood

- Keep container closed

5. Waste Segregation
- Dispose of contaminated items
 in designated hazardous waste

6. Doff PPE
- Remove gloves first

- Wash hands thoroughly

7. Area Decontamination
- Clean workspace

- Return chemical to storage

Click to download full resolution via product page

Caption: Standard workflow for safely handling 3-Chloro-5-iodophenol.
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Storage Requirements
Store in a tightly closed container in a dry, well-ventilated area.[9]

Keep away from incompatible materials such as strong oxidizing agents, acid chlorides, and

acid anhydrides.[5][12]

Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Section 5: Emergency Procedures
A prepared response is critical to mitigating the consequences of an accident. All personnel

must be familiar with these procedures and the location of emergency equipment.

First Aid Measures
Immediate action is crucial to prevent serious injury.

Table 4: First Aid for Exposure to 3-Chloro-5-iodophenol
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[10] Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[10]

Skin Contact

Immediately remove all contaminated clothing.

[10] Wash skin with plenty of soap and water for

at least 15 minutes. Seek medical attention if

irritation develops or persists.

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing.[10] If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Call a POISON

CENTER or doctor if you feel unwell.

Ingestion

Do NOT induce vomiting.[10] Rinse mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Call a

POISON CENTER or doctor immediately.[10]

Spill Management Protocol
A systematic approach to spill cleanup prevents further contamination and exposure.

Step-by-Step Spill Cleanup Procedure:

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area.

Secure the Area: Restrict access to the spill area. Ensure ventilation is adequate (fume

hood).

Don PPE: Wear the appropriate PPE as described in Section 4.2, including respiratory

protection if the spill is large or outside a fume hood.
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Contain and Absorb: For small spills, gently cover with an inert absorbent material like

vermiculite, dry sand, or earth. Do not use combustible materials.

Collect Waste: Carefully sweep or scoop the absorbed material into a suitable, labeled

container for hazardous waste disposal.[12] Avoid generating dust.[12]

Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., soap and

water), and collect the cleaning materials as hazardous waste.

Dispose: Dispose of all contaminated materials according to institutional and local

regulations.

Report: Report the incident to the laboratory supervisor or safety officer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://datasheets.scbt.com/sc-231770.pdf
https://datasheets.scbt.com/sc-231770.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1424305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

1. Alert & Evacuate
- Notify others
- Secure area

2. Don Full PPE
- Respirator, Goggles

- Gloves, Apron

3. Contain & Absorb
- Cover with inert material

- Avoid raising dust

4. Collect Waste
- Scoop into labeled container

5. Decontaminate Area
- Wash surface

- Collect all waste

Disposal & Reporting Complete
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Caption: Step-by-step workflow for responding to a chemical spill.
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Section 6: Disposal and Environmental
Considerations
Proper disposal is a legal and ethical responsibility to protect human health and the

environment.

Waste Disposal: Chemical waste generators must classify discarded chemicals to determine

if they are hazardous waste.[10] 3-Chloro-5-iodophenol and any materials contaminated

with it must be disposed of as hazardous waste.[13]

Collect in a designated, properly labeled, and sealed container.[13][14]

Never dispose of this chemical down the drain or in the regular trash.[13]

Consult with your institution's Environmental Health and Safety (EHS) department for

specific collection and disposal procedures.[13]

Environmental Fate: While specific data is scarce, halogenated phenols can be persistent in

the environment and are noted as being toxic to aquatic life.[15] Therefore, preventing any

release into the environment is critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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